Cas no 1815-99-2 (4-Decylpyridine)

• Product Name: 4-Decylpyridine
• CAS No: 1815-99-2
• MF: C₁₅H₂₅N
• MW: 219.3657
• MDL: MFCD00068592
• CID: 118109
• Update Time: 2025-10-28

4-Decylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Decylpyridine
• Pyridine, 4-decyl-
• 4-Decyl-pyridin
• 4-decyl-pyridine
• 4-N-DECYLPYRIDINE
• Pyridine,4-decyl
• AK123349
• AX8247527
• ST24043677

• MDL： MFCD00068592
• Inchi： 1S/C15H25N/c1-2-3-4-5-6-7-8-9-10-15-11-13-16-14-12-15/h11-14H,2-10H2,1H3
• InChI Key： YHYRSCXMQFIFNC-UHFFFAOYSA-N
• SMILES： N1C([H])=C([H])C(=C([H])C=1[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 219.19900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 138
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9

Experimental Properties

• PSA: 12.89000
• LogP: 4.76480

Additional information on 4-Decylpyridine

4-Decylpyridine: A Comprehensive Overview

4-Decylpyridine (CAS No. 1815-99-2) is a heterocyclic organic compound that has garnered significant attention in various scientific and industrial fields. This compound, characterized by its pyridine ring substituted with a decyl group at the 4-position, exhibits unique chemical properties that make it valuable in numerous applications. In recent years, advancements in synthetic methodologies and its application in materials science have further highlighted its potential.

The synthesis of 4-Decylpyridine typically involves nucleophilic aromatic substitution or coupling reactions, depending on the desired scale and purity. Recent studies have explored the use of transition metal catalysts to enhance reaction efficiency, particularly in the context of green chemistry. These innovations not only improve yield but also reduce environmental impact, aligning with global sustainability goals.

One of the most promising areas of research involving 4-Decylpyridine is its application in polymer science. The compound has been used as a building block for the synthesis of novel polymers with tailored electronic and mechanical properties. For instance, researchers have successfully incorporated 4-Decylpyridine into conjugated polymers, resulting in materials with enhanced conductivity and stability. These findings have implications for the development of advanced electronic devices, such as organic light-emitting diodes (OLEDs) and flexible electronics.

In the field of catalysis, 4-Decylpyridine has demonstrated potential as a ligand in transition metal complexes. Its ability to coordinate with metals like palladium and nickel makes it a valuable component in catalytic systems for organic transformations. Recent studies have shown that 4-Decylpyridine-based catalysts can facilitate cross-coupling reactions under mild conditions, offering a more efficient alternative to traditional methods.

The biological activity of 4-Decylpyridine is another area of active research. Preclinical studies suggest that the compound may possess anti-inflammatory and antioxidant properties, making it a potential candidate for drug development. Furthermore, its ability to interact with biological membranes has led to investigations into its role as a drug delivery agent. These explorations are supported by cutting-edge techniques such as molecular docking and dynamic simulations, which provide insights into its interaction mechanisms at the molecular level.

From an environmental perspective, 4-Decylpyridine has been studied for its role in bioremediation processes. Its structural features allow it to act as a sorbent for hydrophobic pollutants, making it a viable option for cleaning oil spills and contaminated sites. Recent advancements in nanotechnology have enabled the creation of hybrid materials combining 4-Decylpyridine with graphene oxide or carbon nanotubes, further enhancing their sorption capacities.

In conclusion, 4-Decylpyridine (CAS No. 1815-99-2) stands out as a versatile compound with applications spanning materials science, catalysis, pharmacology, and environmental remediation. Its unique chemical properties and adaptability continue to drive innovative research across diverse disciplines. As scientific understanding deepens and new technologies emerge, the potential of 4-Decylpyridine to contribute to groundbreaking advancements remains immense.